Cas no 24447-68-5 (3-Aminopyrazole-4-carboxylic acid)

• Product Name: 3-Aminopyrazole-4-carboxylic acid
• CAS No: 24447-68-5
• MF: C₄H₅N₃O₂
• MW: 127.101400136948
• CID: 88509
• PubChem ID: 96774
• Update Time: 2025-04-18

3-Aminopyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Aminopyrazole-4-carboxylic acid
• 5-amino-1H-pyrazole-4-carboxylic acid
• 5-Amino-1H-pyrazole-4-carboxylic acid, AldrichCPR
• DTXSID60194494
• 1H-Pyrazole-4-carboxylic acid, 3-amino-
• NS00031034
• 5-AMINOPYRAZOLE-4-CARBOXYLIC ACID
• NSC-89246
• 0XI8D7H29Z
• WLN: T5MNJ CZ DVQ
• 3-Amino-4-pyrazolecarboxylic acid, 95%
• 3-Amino-4-carboxypyrazole
• AC-2567
• 3-Amino-1H-pyrazole-4-carboxylicacid
• 41680-34-6
• A6862
• 3-Amino-4-pyrazole carboxylic acid
• 24447-68-5
• SY002128
• AKOS001727834
• SCHEMBL357764
• UNII-0XI8D7H29Z
• Pyrazole-4-carboxylic acid, 3-amino-
• AMY2373
• NSC89246
• 3-Amino-4-pyrazolecarboxylic acid
• DS-13792
• MFCD05863704
• AKOS000370708
• MB03624
• EN300-376553
• CS-W006993
• EINECS 255-493-7
• FT-0614908
• MFCD00005239
• J-511514
• NSC 89246
• 1261160-88-6
• 3-Amino-1H-pyrazole-4-carboxylic acid
• 4-Pyrazolecarboxylic acid, 3-amino-
• 5-amino-4-pyrazolecarboxylic acid

• Inchi： 1S/C4H5N3O2/c5-3-2(4(8)9)1-6-7-3/h1H,(H,8,9)(H3,5,6,7)
• InChI Key： KMRVTZLKQPFHFS-UHFFFAOYSA-N
• SMILES： OC(C1C=NNC=1N)=O

Computed Properties

• Exact Mass: 127.038
• Monoisotopic Mass: 127.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92A^2
• XLogP3: -0.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.677 g/cm3
• Melting Point: 134-136°C
• Boiling Point: 502.73ºC at 760 mmHg
• Flash Point: 257.842ºC
• Refractive Index: 1.72
• PSA: 92.00000
• LogP: 0.27130
• Solubility: Not determined
• Sensitiveness: Hygroscopic

3-Aminopyrazole-4-carboxylic acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38
• Storage Condition：Refrigerator (+4ºC)